Cas no 1806511-50-1 (Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate)

Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring both fluorine and trifluoromethyl substituents, enhances electron-withdrawing properties, making it a valuable intermediate in the development of bioactive compounds. The ethyl ester group provides reactivity for further functionalization, such as hydrolysis or amidation. This compound is particularly useful in medicinal chemistry for constructing heterocyclic scaffolds with improved metabolic stability and lipophilicity. High purity and consistent quality ensure reliable performance in research and industrial applications. Its stability under standard conditions facilitates handling and storage.

Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate structure

1806511-50-1 structure

Product Name:Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate

CAS No:1806511-50-1

MF:C₉H₇F₄NO₂

MW:237.150996446609

CID:4802315

Update Time:2025-06-14

Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate
- Inchi： 1S/C9H7F4NO2/c1-2-16-8(15)5-3-7(9(11,12)13)14-4-6(5)10/h3-4H,2H2,1H3
- InChI Key： FIHBTBBQDMKUHY-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C(F)(F)F)C=C1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 256
XLogP3: 2.1
Topological Polar Surface Area: 39.2

Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029005420-250mg	Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate	1806511-50-1	95%	250mg	$1,068.20	2022-03-31
Alichem	A029005420-500mg	Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate	1806511-50-1	95%	500mg	$1,668.15	2022-03-31
Alichem	A029005420-1g	Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate	1806511-50-1	95%	1g	$3,126.60	2022-03-31

Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate Related Literature

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Additional information on Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate

Comprehensive Overview of Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate (CAS No. 1806511-50-1)

Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate (CAS No. 1806511-50-1) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative of isonicotinic acid features a trifluoromethyl group and a fluoro substituent, which enhance its reactivity and bioavailability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 1806511-50-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular structure combines the versatility of pyridine derivatives with the electron-withdrawing effects of fluorine atoms, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in optimizing bioactive molecules, aligning with the growing demand for fluorinated compounds in medicinal chemistry.

In the context of green chemistry, Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate exemplifies innovations in sustainable synthesis. Researchers are investigating solvent-free reactions and catalytic methods to reduce environmental impact, addressing concerns about chemical waste and energy efficiency. This aligns with industry trends favoring eco-friendly processes, a topic frequently searched in academic and industrial forums.

Another hot topic linked to this compound is its application in precision agriculture. Fluorinated pyridines are known to improve the efficacy of crop protection agents, and CAS 1806511-50-1 is no exception. Its incorporation into herbicides and fungicides is under exploration, responding to the global need for high-efficiency agrochemicals with lower environmental persistence.

From a commercial perspective, suppliers and manufacturers emphasize the compound's high purity and batch consistency, which are critical for reproducible research outcomes. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, a detail often queried by procurement specialists in online platforms.

In summary, Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate (CAS No. 1806511-50-1) represents a convergence of cutting-edge chemistry and practical applications. Its relevance to drug development, sustainable synthesis, and agricultural innovation positions it as a compound of enduring interest in scientific and industrial communities.